Cas no 7243-22-3 (N-1,3-benzodioxol-5-yl-N-(pyridin-3-ylmethyl)thiophene-2-sulfonamide)

• Product Name: N-1,3-benzodioxol-5-yl-N-(pyridin-3-ylmethyl)thiophene-2-sulfonamide
• CAS No: 7243-22-3
• MF: C₁₇H₁₄N₂O₄S₂
• MW: 374.434061527252
• CID: 1759404
• PubChem ID: 5260704
• Update Time: 2025-04-21

N-1,3-benzodioxol-5-yl-N-(pyridin-3-ylmethyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1,3-benzodioxol-5-yl-N-(pyridin-3-ylmethyl)thiophene-2-sulfonamide
• N-(1,3-benzodioxol-5-yl)-N-(pyridin-3-ylmethyl)thiophene-2-sulfonamide
• 920621-61-0
• MFCD08272829
• N-(Benzo[d][1,3]dioxol-5-yl)-N-(pyridin-3-ylmethyl)thiophene-2-sulfonamide
• MS-11032
• N-(2H-1,3-BENZODIOXOL-5-YL)-N-(PYRIDIN-3-YLMETHYL)THIOPHENE-2-SULFONAMIDE
• 7243-22-3
• BENZO[3,4-D]1,3-DIOXOLEN-5-YL(3-PYRIDYLMETHYL)(2-THIENYLSULFONYL)AMINE
• Z45522119
• DTXSID50413989
• AKOS001316301
• N-(2H-1,3-benzodioxol-5-yl)-N-[(pyridin-3-yl)methyl]thiophene-2-sulfonamide

• Inchi： 1S/C17H14N2O4S2/c20-25(21,17-4-2-8-24-17)19(11-13-3-1-7-18-10-13)14-5-6-15-16(9-14)23-12-22-15/h1-10H,11-12H2
• InChI Key： PLQQKBIFNFFCLD-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N(CC1C=NC=CC=1)C1=CC=C2C(=C1)OCO2)(=O)=O

Computed Properties

• Exact Mass: 374.03962
• Monoisotopic Mass: 374.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.487
• Boiling Point: 597°C at 760 mmHg
• Flash Point: 314.9°C
• Refractive Index: 1.683
• PSA: 68.73